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Compound of Interest

Compound Name: GSK3335103

Cat. No.: B15584887

Get Quote

Absence of specific manufacturer's disposal instructions for the investigational compound

GSK3335103 necessitates a conservative approach to its disposal, grounded in established

laboratory safety principles. Researchers, scientists, and drug development professionals must

handle this novel αvβ6 integrin inhibitor with the assumption that it is a potentially hazardous

chemical waste, requiring specialized disposal procedures.

In the absence of a dedicated Safety Data Sheet (SDS) with explicit disposal protocols for

GSK3335103, a risk-based assessment is the critical first step. This guide provides a

procedural framework based on general best practices for the management of research

chemicals. All personnel should consult with their institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Step-by-Step Disposal Protocol for GSK3335103
1. Waste Identification and Classification: Treat GSK3335103 as a hazardous chemical waste

unless a formal hazard assessment by a qualified safety professional determines otherwise.

This includes the pure compound, solutions, and any contaminated materials (e.g., personal

protective equipment, pipette tips, and glassware).
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2. Waste Segregation and Collection:

Solid Waste: Collect solid GSK3335103 and contaminated disposable materials in a

dedicated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing GSK3335103 in a separate, compatible, and

sealed hazardous waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

Sharps: Any needles or other sharps contaminated with GSK3335103 must be disposed of

in a designated sharps container for hazardous chemical waste.

3. Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: GSK3335103

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

4. Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[1][2] This area should be at or near the point of generation and under the control

of the laboratory personnel.[1][3] Ensure that the storage area is secure, away from drains, and

segregated from incompatible chemicals.

5. Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's procedures to request a pickup by the EHS department or a licensed hazardous

waste contractor. Do not dispose of GSK3335103 down the drain or in the regular trash.[4][5]

6. Empty Container Disposal: Empty containers that held GSK3335103 should be managed as

hazardous waste. If institutional policy allows for the disposal of empty containers as regular

trash, they must be triple-rinsed with a suitable solvent.[4] The rinsate must be collected and
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disposed of as hazardous liquid waste.[4] All labels must be defaced or removed before the

container is discarded.[4][6]

Key Disposal Considerations Summary
Consideration Guideline

Regulatory Framework

All disposal activities must comply with the

Resource Conservation and Recovery Act

(RCRA) and relevant state and local regulations.

[3]

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab

coat, safety glasses, and chemical-resistant

gloves, when handling GSK3335103 and its

waste.

Spill Management

In the event of a spill, follow your laboratory's

established spill response protocol. Absorbent

materials used to clean the spill should be

disposed of as hazardous waste.[4]

Waste Minimization

To the extent possible, minimize the generation

of GSK3335103 waste by ordering only the

required quantities and reducing the scale of

experiments.[1]

Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of GSK3335103 waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15584887/docs?utm_src=pdf-body-img#navigating-the-disposal-of-gsk3335103-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15584887/docs?utm_src=pdf-body#navigating-the-disposal-of-gsk3335103-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a general guide and does not replace the need for a

site-specific risk assessment and consultation with your institution's Environmental Health and

Safety department. Always refer to your institution's specific chemical hygiene plan and waste

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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